Cas no 2228383-97-7 (2-(2-methyl-5-nitrophenyl)ethanimidamide)

• Product Name: 2-(2-methyl-5-nitrophenyl)ethanimidamide
• CAS No: 2228383-97-7
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6334045
• PubChem ID: 58170455
• Update Time: 2025-06-09

2-(2-methyl-5-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-nitrophenyl)ethanimidamide
• 2228383-97-7
• EN300-1793986

• Inchi： 1S/C9H11N3O2/c1-6-2-3-8(12(13)14)4-7(6)5-9(10)11/h2-4H,5H2,1H3,(H3,10,11)
• InChI Key： WZWCASAMPNGZRH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)CC(=N)N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-methyl-5-nitrophenyl)ethanimidamide

Introduction to 2-(2-methyl-5-nitrophenyl)ethanimidamide (CAS No. 2228383-97-7)

2-(2-methyl-5-nitrophenyl)ethanimidamide, with the CAS number 2228383-97-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a nitro group and an amidine moiety, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(2-methyl-5-nitrophenyl)ethanimidamide consists of a 2-methyl-5-nitrophenyl group attached to an ethanimidamide moiety. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The amidine functionality, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a versatile scaffold for drug design.

Recent studies have explored the potential of 2-(2-methyl-5-nitrophenyl)ethanimidamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that compounds containing nitro groups and amidine moieties can exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant given the growing concern over antibiotic resistance, which has become a major global health issue.

In addition to its antibacterial properties, 2-(2-methyl-5-nitrophenyl)ethanimidamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-(2-methyl-5-nitrophenyl)ethanimidamide could be a promising lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 2-(2-methyl-5-nitrophenyl)ethanimidamide have also been studied to evaluate its suitability as a therapeutic agent. Initial results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for ensuring that the drug can effectively reach its target site and exert its intended therapeutic effects without causing significant side effects.

To further enhance the therapeutic potential of 2-(2-methyl-5-nitrophenyl)ethanimidamide, researchers are exploring various chemical modifications to optimize its pharmacological properties. For example, substituting different functional groups on the phenyl ring or modifying the amidine moiety can lead to improved potency and selectivity. These efforts are aimed at developing more effective and safer drugs for clinical use.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2-methyl-5-nitrophenyl)ethanimidamide in human subjects. Preliminary data from phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacodynamic activity. However, more extensive studies are needed to fully evaluate its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(2-methyl-5-nitrophenyl)ethanimidamide (CAS No. 2228383-97-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatments in various medical fields.